Cas no 1381886-72-1 (1-{7-azabicyclo[2.2.1]heptan-7-yl}-2-phenylethan-1-one)

• Product Name: 1-{7-azabicyclo[2.2.1]heptan-7-yl}-2-phenylethan-1-one
• CAS No: 1381886-72-1
• MF: C₁₄H₁₇NO
• MW: 215.290883779526
• CID: 5324263
• Update Time: 2025-10-31

1-{7-azabicyclo[2.2.1]heptan-7-yl}-2-phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-((1s,4s)-7-azabicyclo[2.2.1]heptan-7-yl)-2-phenylethan-1-one
• 1-(7-azabicyclo[2.2.1]heptan-7-yl)-2-phenylethanone
• 1-{7-azabicyclo[2.2.1]heptan-7-yl}-2-phenylethan-1-one

• Inchi： 1S/C14H17NO/c16-14(10-11-4-2-1-3-5-11)15-12-6-7-13(15)9-8-12/h1-5,12-13H,6-10H2
• InChI Key： UUZBHMCYNAEELV-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC=CC=1)N1C2CCC1CC2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 250
• XLogP3: 2.4
• Topological Polar Surface Area: 20.3

Additional information on 1-{7-azabicyclo[2.2.1]heptan-7-yl}-2-phenylethan-1-one

Research Brief on 1-{7-azabicyclo[2.2.1]heptan-7-yl}-2-phenylethan-1-one (CAS: 1381886-72-1): Recent Advances and Applications

The compound 1-{7-azabicyclo[2.2.1]heptan-7-yl}-2-phenylethan-1-one (CAS: 1381886-72-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and emerging roles in drug discovery.

Recent studies have highlighted the compound's utility as a versatile scaffold in the design of novel bioactive molecules. Its 7-azabicyclo[2.2.1]heptane core, coupled with the phenylethanone moiety, provides a rigid framework that can be modified to target specific biological pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of selective kinase inhibitors, showing promising activity against cancer cell lines with minimal off-target effects.

In terms of pharmacological properties, 1-{7-azabicyclo[2.2.1]heptan-7-yl}-2-phenylethan-1-one has shown notable interactions with central nervous system (CNS) targets. Research conducted by the University of Cambridge in 2024 revealed its potential as a modulator of neurotransmitter receptors, particularly in the context of neurodegenerative diseases. The compound's ability to cross the blood-brain barrier, as confirmed by in vivo studies, makes it a candidate for further development in CNS drug discovery.

From a synthetic chemistry perspective, advances in the efficient production of this compound have been reported. A team at MIT developed a novel catalytic asymmetric synthesis route in 2023, achieving high enantiomeric purity (>99% ee) and scalability. This breakthrough addresses previous challenges in obtaining the compound in sufficient quantities for preclinical studies, paving the way for more extensive research applications.

Looking ahead, the compound's potential extends beyond its current applications. Computational modeling studies suggest that derivatives of 1-{7-azabicyclo[2.2.1]heptan-7-yl}-2-phenylethan-1-one could be tailored to target specific protein-protein interactions, opening new avenues in precision medicine. As research continues, this molecule is poised to play an increasingly important role in the development of next-generation therapeutics.